Cas no 54889-46-2 (2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester)

2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester structure
54889-46-2 structure
Product Name:2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
CAS No:54889-46-2
MF:C13H14O2
MW:202.249063968658
CID:353398
PubChem ID:537865
Update Time:2025-04-19

2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-phenyl-, 2-methyl-2-propenyl ester
    • 2-methylprop-2-enyl 3-phenylprop-2-enoate
    • 3-Phenylpropenoic acid 2-methyl-2-propenyl ester
    • 54889-46-2
    • DTXSID50337010
    • Inchi: 1S/C13H14O2/c1-11(2)10-15-13(14)9-8-12-6-4-3-5-7-12/h3-9H,1,10H2,2H3
    • InChI Key: FNVFUZWYFHWIPE-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC=CC=1)=O)CC(=C)C

Computed Properties

  • Exact Mass: 202.09942
  • Monoisotopic Mass: 202.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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